Cas no 183738-88-7 (3-((3-Methoxyphenyl)amino)-4-((3-chlorophenyl)amino)-1H-pyrazolo[3,4-d]pyrimidine)

3-((3-Methoxyphenyl)amino)-4-((3-chlorophenyl)amino)-1H-pyrazolo[3,4-d]pyrimidine structure
183738-88-7 structure
Product Name:3-((3-Methoxyphenyl)amino)-4-((3-chlorophenyl)amino)-1H-pyrazolo[3,4-d]pyrimidine
CAS No:183738-88-7
MF:C18H15ClN6O
MW:366.80430150032
CID:2106495
Update Time:2023-08-03

3-((3-Methoxyphenyl)amino)-4-((3-chlorophenyl)amino)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Chloro-phenylamino)-3-(3-methoxy-phenylamino)-1H-pyrazolo[3,4-d]-pyrimidine
    • BDBM3013
    • ABEGFBRZNZWQBS-UHFFFAOYSA-N
    • 4-(3-chloro-phenylamino)-3-(3-methoxy-phenylamino)-1H-pyrazolo[3,4-d]pyrimidine
    • 4-N-(3-chlorophenyl)-3-N-(3-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine-3,4-diamine
    • 3-((3-Methoxyphenyl)amino)-4-((3-chlorophenyl)amino)-1H-pyrazolo[3,4-d]pyrimidine
    • N-(3-Methoxyphenyl)-N'-(
    • Inchi: 1S/C18H15ClN6O/c1-26-14-7-3-6-13(9-14)23-18-15-16(20-10-21-17(15)24-25-18)22-12-5-2-4-11(19)8-12/h2-10H,1H3,(H3,20,21,22,23,24,25)
    • InChI Key: ABEGFBRZNZWQBS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1C2C(N=CN=1)=NNC=2NC1C=CC=C(C=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 457
  • Topological Polar Surface Area: 87.8
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